Cas no 23676-05-3 (Methyl 4-morpholinobenzoate)

Methyl 4-morpholinobenzoate structure
Methyl 4-morpholinobenzoate structure
Product name:Methyl 4-morpholinobenzoate
CAS No:23676-05-3
MF:C12H15NO3
MW:221.2524
MDL:MFCD03012127
CID:239999
PubChem ID:5178200

Methyl 4-morpholinobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-morpholinobenzoate
    • 4-(4-morpholinyl)Benzoic acid methyl ester
    • Benzoic acid,4-(4-morpholinyl)-, methyl ester
    • methyl 4-morpholin-4-ylbenzoate
    • METHYL 4‐MORPHOLIN‐4‐YL‐BENZOATE
    • 4-morpholin-4-yl-benzoic acid methyl ester
    • methyl 4-(4-morpholinyl)benzoate
    • Methyl 4-morpholin-4-yl-benzoate
    • N-(4-Carbomethoxyphenyl)morpholine
    • N-(4-methoxycarbonylphenyl)morpholine
    • SY013334
    • DTXSID40409199
    • AC5694
    • A878165
    • Benzoic acid, 4-(4-morpholinyl)-, methyl ester
    • 3T-0068
    • 4-(N-Morpholino)-benzene methylcarboxylate
    • CS-0187782
    • 6-BROMO-3-CHLORO-BENZO[B]THIOPHENE-2-CARBOXYLICACID
    • SCHEMBL1063179
    • AC-23524
    • methyl 4-(morpholin-4-yl)benzoate
    • MMSNLLYQDUZFFR-UHFFFAOYSA-N
    • FT-0727848
    • 23676-05-3
    • 4-morpholinobenzoic acid methyl ester
    • MFCD03012127
    • 4-(N-Morpholino)benzene methylcarboxylate
    • Methyl4-Morpholinobenzoate
    • Oprea1_652317
    • AKOS015992638
    • ALBB-027907
    • MDL: MFCD03012127
    • Inchi: InChI=1S/C12H15NO3/c1-15-12(14)10-2-4-11(5-3-10)13-6-8-16-9-7-13/h2-5H,6-9H2,1H3
    • InChI Key: MMSNLLYQDUZFFR-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC=C(C=C1)N2CCOCC2

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 371.9℃at760mmHg
  • Flash Point: 178.7°C
  • Refractive Index: 1.54
  • PSA: 38.77000
  • LogP: 1.37480
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-morpholinobenzoate Security Information

Methyl 4-morpholinobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB288640-5 g
Methyl 4-morpholin-4-yl-benzoate
23676-05-3
5 g
€348.00 2023-07-20
Ambeed
A871959-1g
Methyl 4-morpholinobenzoate
23676-05-3 98%
1g
$56.0 2025-02-21
Chemenu
CM152940-250mg
Methyl 4-morpholin-4-ylbenzoate
23676-05-3 95%
250mg
$75 2023-02-18
Ambeed
A871959-5g
Methyl 4-morpholinobenzoate
23676-05-3 98%
5g
$172.0 2025-02-21
abcr
AB288640-5g
Methyl 4-morpholin-4-yl-benzoate; .
23676-05-3
5g
€348.00 2025-02-17
1PlusChem
1P002OLD-5g
Benzoic acid, 4-(4-morpholinyl)-, methyl ester
23676-05-3 98%
5g
$142.00 2025-02-19
A2B Chem LLC
AB24385-5g
Methyl 4-morpholinobenzoate
23676-05-3 98%
5g
$144.00 2024-04-20
1PlusChem
1P002OLD-100g
Benzoic acid, 4-(4-morpholinyl)-, methyl ester
23676-05-3 98%
100g
$1729.00 2025-02-19
eNovation Chemicals LLC
D911043-5g
Methyl 4-Morpholinobenzoate
23676-05-3 95%
5g
$825 2025-03-01
Chemenu
CM152940-25g
Methyl 4-morpholin-4-ylbenzoate
23676-05-3 95%
25g
$427 2021-08-05

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Amadis Chemical Company Limited
(CAS:23676-05-3)Methyl 4-morpholinobenzoate
A878165
Purity:99%
Quantity:5g
Price ($):176.0